Cas no 1784084-84-9 (Methyl 5-amino-4-bromo-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: Methyl 5-amino-4-bromo-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 1784084-84-9
• MF: C₆H₈BrN₃O₂
• MW: 234.050620079041
• CID: 4826508
• Update Time: 2023-08-19

Methyl 5-amino-4-bromo-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-4-bromo-1-methyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C6H8BrN3O2/c1-10-5(8)3(7)4(9-10)6(11)12-2/h8H2,1-2H3
• InChI Key： KONNNWAMRRTNNQ-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=NN(C)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 0.8
• Topological Polar Surface Area: 70.1